Reduced H-Bond Donor Count vs. Unsubstituted Analog
The target compound has one hydrogen‑bond donor (HBD), compared to two HBD for the closest unsubstituted analog 1‑(1H‑imidazol‑5‑yl)‑2‑azaspiro[3.3]heptane [1][2]. This reduction arises from the N‑(2‑methoxyethyl) substitution on the imidazole ring, which eliminates the free imidazole NH donor. A lower HBD count is generally associated with improved passive membrane permeability, making the target a more desirable starting point for medicinal chemistry campaigns targeting intracellular or CNS‑penetrant molecules.
| Evidence Dimension | Hydrogen‑bond donor count (HBD) |
|---|---|
| Target Compound Data | 1 |
| Comparator Or Baseline | 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane: HBD = 2 |
| Quantified Difference | HBD reduced by 1 (50% reduction) |
| Conditions | Computed properties from PubChem (target) and Chem‑space (comparator) |
Why This Matters
A lower HBD count improves the likelihood of acceptable passive permeability, directly influencing the compound's suitability as a starting point for oral or CNS drug discovery programs.
- [1] Chem-space. 1-(1H-imidazol-5-yl)-2-azaspiro[3.3]heptane (CSMB00118432319). HBD count: 2, HBA count: 2, Rotatable bonds: 1. https://chem-space.com/CSMB00118432319-EBEC65 View Source
- [2] PubChem Compound Summary CID 131631970. Computed Properties for 1-[1-(2-Methoxyethyl)-1H-imidazol-2-yl]-2-azaspiro[3.3]heptane: HBD count = 1, HBA count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/2059970-30-6 View Source
